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Compound of Interest

Compound Name:
3-Cyano-4-

methylbenzenesulfonamide

Cat. No.: B3382709 Get Quote

In-Depth Technical Guide to 3-Cyano-4-
methylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological activities of 3-Cyano-4-methylbenzenesulfonamide, a

molecule of interest in medicinal chemistry and drug discovery. This document is intended to

serve as a foundational resource for researchers and professionals engaged in the

development of novel therapeutics.

Core Physicochemical Properties
While extensive experimental data for 3-Cyano-4-methylbenzenesulfonamide is not widely

available in public literature, key physicochemical parameters have been identified from

supplier information. Further experimental determination of properties such as melting point,

boiling point, and solubility is recommended for comprehensive characterization.

Table 1: Physicochemical Properties of 3-Cyano-4-methylbenzenesulfonamide
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Property Value Source

CAS Number 353468-48-1 [1]

Molecular Formula C₈H₈N₂O₂S [1]

Molecular Weight 196.23 g/mol [1]

Canonical SMILES
CC1=C(C=C(C=C1)S(=O)

(=O)N)C#N
Inferred

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Cyano-4-
methylbenzenesulfonamide is not readily found in peer-reviewed literature. However, a

plausible synthetic route can be devised based on established methods for the synthesis of

similar aromatic sulfonamides and cyano-substituted aromatic compounds. A general two-step

approach is proposed below.

Proposed Synthetic Pathway:

A potential synthesis route could involve the diazotization of an amino-substituted precursor

followed by a Sandmeyer reaction to introduce the cyano group.
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Step 1: Diazotization

Step 2: Sandmeyer Reaction

3-Amino-4-methylbenzenesulfonamide

Intermediate Diazonium Salt

NaNO₂, HCl
0-5 °C

3-Cyano-4-methylbenzenesulfonamide

CuCN

Benzenesulfonamide
Derivative

Carbonic Anhydrase IX
(CA IX)

Inhibition Disrupted pH
Homeostasis

Leads to Tumor Cell
Apoptosis

Induces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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